2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one

• Molecular Formula: C16H11ClN2O2S
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3H-quinazolin-4-one
• InChI: InChI=1S/C16H11ClN2O2S/c17-11-7-5-10(6-8-11)14(20)9-22-16-18-13-4-2-1-3-12(13)15(21)19-16/h1-8H,9H2,(H,18,19,21)
• InChI Key: UHNYEPYHOBSQOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)SCC(=O)C3=CC=C(C=C3)Cl

Description

2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one is a compound belonging to the quinazolinone family, which is known for its diverse biological activities. Quinazolinones are fused heterocyclic systems that have been extensively studied for their pharmacological properties, including anti-inflammatory, anticancer, antibacterial, antifungal, and anticonvulsant activities .

Preparation Methods

The synthesis of 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one typically involves the reaction of 2-aminobenzamide with 4-chlorobenzoyl chloride to form an intermediate, which is then treated with thiourea to yield the final product . The reaction conditions often include refluxing in an appropriate solvent such as ethanol or methanol, and the use of catalysts like triethylamine to facilitate the reaction .

Industrial production methods for quinazolinone derivatives may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride to reduce the carbonyl group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the 4-chlorophenyl group, where nucleophiles like amines or thiols replace the chlorine atom.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with hydrogen peroxide would yield a sulfoxide, while reduction with sodium borohydride would produce an alcohol .

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: The compound exhibits significant biological activities, including antibacterial, antifungal, and anticancer properties.

Medicine: Due to its pharmacological properties, it is being investigated as a potential therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It can be used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes . The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar compounds to 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one include other quinazolinone derivatives such as:

2-(4-bromophenyl)-quinazolin-4(3H)-one: Exhibits similar biological activities but with different potency and selectivity.

2-(4-isopropoxyphenyl)-quinazolin-4(3H)-one: Another derivative with distinct pharmacological properties.

The uniqueness of 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1H-quinazolin-4-one lies in its specific substitution pattern, which imparts unique biological activities and chemical reactivity .